Cas no 30084-90-3 (Fluorene-2-carboxaldehyde)

Fluorene-2-carboxaldehyde is a high-purity aromatic aldehyde derivative, commonly utilized as a key intermediate in organic synthesis and materials science. Its rigid fluorene backbone enhances thermal and chemical stability, making it suitable for applications in advanced polymers, optoelectronic materials, and pharmaceutical research. The aldehyde functional group offers reactivity for further derivatization, enabling the synthesis of complex molecules. This compound exhibits consistent performance in cross-coupling reactions and serves as a precursor for fluorescent dyes and liquid crystals. Its well-defined structure and reliability in synthetic pathways make it a valuable reagent for researchers requiring precise molecular building blocks.
Fluorene-2-carboxaldehyde structure
Fluorene-2-carboxaldehyde structure
Product Name:Fluorene-2-carboxaldehyde
CAS No:30084-90-3
MF:C14H10O
MW:194.228603839874
MDL:MFCD00001123
CID:88856
PubChem ID:24848841
Update Time:2025-10-24

Fluorene-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-Fluorenecarboxaldehyde
    • Fluorene-2-carboxaldehyde
    • fluorene-2-carbaldehyde
    • 9H-fluorene-2-carbaldehyde
    • 9H-2-fluorenecarboxaldehyde
    • 9H-fluoren-2-yl-carboxaldehyde
    • 9H-Fluorene-2-carboxaldehyde
    • 9H-fluorenyl-2-carbaldehyde
    • EINECS 250-035-2
    • 2-Formylfluorene
    • MNQGEQSXFDKAPY-UHFFFAOYSA-N
    • 2-Fluorencarbaldehyd
    • 2-fluorenecarboaldehyde
    • 9H-Fluorene-2-carbaldehyde #
    • SBB071668
    • STK735573
    • F0333
    • CHEMBL4474679
    • SY010772
    • 1QDR3MEU7Z
    • UNII-1QDR3MEU7Z
    • 4-07-00-01656 (Beilstein Handbook Reference)
    • Fluorene-2-carboxaldehyde, 99%
    • J-017774
    • 30084-90-3
    • NS00050256
    • BCP33158
    • MFCD00001123
    • Fluorene-2-carboxaldehyde;9H-Fluorene-2-carbaldehyde
    • 1H-FLUORENE-2-CARBOXALDEHYDE
    • AS-58804
    • DTXSID10184168
    • A820188
    • BRN 2255852
    • AKOS001723110
    • D77709
    • CS-W010653
    • FT-0612300
    • SCHEMBL222532
    • 9HFluorene2carboxaldehyde
    • 2Fluorenecarboxaldehyde
    • DB-047701
    • DTXCID20106659
    • Fluorene2carbaldehyde
    • MDL: MFCD00001123
    • Inchi: 1S/C14H10O/c15-9-10-5-6-14-12(7-10)8-11-3-1-2-4-13(11)14/h1-7,9H,8H2
    • InChI Key: MNQGEQSXFDKAPY-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC2C3C=CC=CC=3CC=2C=1
    • BRN: 2255852

Computed Properties

  • Exact Mass: 194.07300
  • Monoisotopic Mass: 194.073165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 248
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: Grayish yellow powder
  • Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 83.0 to 86.0 deg-C
  • Boiling Point: 290.68°C (rough estimate)
  • Flash Point: 232.5°C
  • Refractive Index: 1.5920 (estimate)
  • Solubility: Almost insoluble (0.019 g/l) (25 º C),
  • PSA: 17.07000
  • LogP: 3.07030
  • Solubility: Not determined
  • Sensitiveness: Air & Light Sensitive

Fluorene-2-carboxaldehyde Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Safety Instruction: S22-S24/25
  • FLUKA BRAND F CODES:9-23
  • RTECS:LL5917000
  • Safety Term:S24/25

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Fluorene-2-carboxaldehyde Related Literature

Additional information on Fluorene-2-carboxaldehyde

Comprehensive Analysis of Fluorene-2-carboxaldehyde (CAS No. 30084-90-3): Properties, Applications, and Industry Trends

Fluorene-2-carboxaldehyde (CAS No. 30084-90-3) is a versatile organic compound widely used in pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a fluorene backbone with a carboxaldehyde functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its role in developing advanced materials, such as organic light-emitting diodes (OLEDs) and conductive polymers.

The growing demand for fluorene derivatives like Fluorene-2-carboxaldehyde is driven by their applications in high-performance electronics and sustainable chemistry. With the rise of green chemistry initiatives, this compound has gained attention for its potential in eco-friendly synthesis routes. Recent studies highlight its utility in photocatalysis and biomaterial engineering, aligning with trends in renewable energy and medical innovation.

From a technical perspective, Fluorene-2-carboxaldehyde exhibits notable photophysical properties, including strong fluorescence under UV light, which is critical for optoelectronic applications. Its CAS No. 30084-90-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis of Fluorene-2-carboxaldehyde" and "Fluorene-2-carboxaldehyde solubility," indicating practical concerns among chemists.

In the pharmaceutical sector, Fluorene-2-carboxaldehyde serves as a precursor for drug discovery, particularly in designing kinase inhibitors and anti-inflammatory agents. Its structural flexibility allows modifications to enhance bioactivity, a topic trending in medicinal chemistry forums. Additionally, its role in polymer science is underscored by patents involving conductive coatings and flexible displays.

Environmental and safety profiles of CAS No. 30084-90-3 are also frequently discussed. While not classified as hazardous, proper handling protocols are emphasized in industrial safety guidelines. The compound’s stability under ambient conditions makes it suitable for large-scale applications, though storage recommendations often include protection from light to preserve its chemical integrity.

Looking ahead, Fluorene-2-carboxaldehyde is poised to play a pivotal role in emerging technologies like quantum dot synthesis and bioimaging probes. Its compatibility with nanotechnology frameworks opens avenues for interdisciplinary research, resonating with global interest in smart materials. As industries prioritize sustainability, this compound’s potential for low-waste synthesis further enhances its market appeal.

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